Cas no 1248009-20-2 (4-(methylamino)quinoline-3-carboxylic acid)

• Product Name: 4-(methylamino)quinoline-3-carboxylic acid
• CAS No: 1248009-20-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4580693
• PubChem ID: 61340978
• Update Time: 2025-06-14

4-(methylamino)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)quinoline-3-carboxylic acid

• Inchi： 1S/C11H10N2O2/c1-12-10-7-4-2-3-5-9(7)13-6-8(10)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： PQRDQTOHJJQASB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(NC)=C(C(O)=O)C=1

Additional information on 4-(methylamino)quinoline-3-carboxylic acid

Comprehensive Overview of 4-(Methylamino)quinoline-3-carboxylic acid (CAS 1248009-20-2): Properties, Applications, and Research Insights

4-(Methylamino)quinoline-3-carboxylic acid (CAS 1248009-20-2) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the heterocyclic carboxylic acid family, characterized by a quinoline backbone substituted with a methylamino group and a carboxylic acid moiety at the 3-position. Its molecular formula is C₁₁H₁₀N₂O₂, with a molecular weight of 202.21 g/mol. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for 4-(methylamino)quinoline-3-carboxylic acid has surged, driven by its relevance in medicinal chemistry and material science. A growing number of studies highlight its potential as a precursor for synthesizing bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. The compound’s CAS 1248009-20-2 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons behind the popularity of 4-(methylamino)quinoline-3-carboxylic acid is its versatility. The quinoline core is known for its pharmacophoric properties, making it a valuable scaffold in designing small-molecule therapeutics. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant effects, aligning with current trends in drug repurposing and personalized medicine. Additionally, its carboxylic acid group allows for further functionalization, enabling researchers to tailor its properties for specific applications.

From a synthetic perspective, CAS 1248009-20-2 is often utilized in multicomponent reactions and catalyzed transformations. Its methylamino substituent enhances solubility in polar solvents, facilitating its use in aqueous-phase chemistry. This attribute is particularly valuable in green chemistry initiatives, where reducing organic solvent usage is a priority. Moreover, the compound’s stability under various pH conditions makes it suitable for bioconjugation and probe development in biochemical assays.

The rising interest in 4-(methylamino)quinoline-3-carboxylic acid is also evident in its association with cancer research and neurodegenerative disease studies. Recent publications suggest that quinoline-based compounds, including this derivative, exhibit chemo-sensitizing effects and blood-brain barrier permeability. These properties are critical for addressing challenges in targeted drug delivery and central nervous system (CNS) therapeutics, topics frequently searched by biomedical professionals.

In the context of material science, 4-(methylamino)quinoline-3-carboxylic acid serves as a ligand for metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with transition metals opens doors for applications in catalysis, sensing, and luminescent materials. This interdisciplinary relevance has positioned the compound as a subject of interest in both academic and industrial research circles.

To conclude, 4-(methylamino)quinoline-3-carboxylic acid (CAS 1248009-20-2) is a multifaceted compound with broad utility in drug development, chemical synthesis, and advanced materials. Its structural adaptability and bioactive potential make it a cornerstone in modern research. As scientists continue to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.